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Compound of Interest

Compound Name: 4-lodo-2,3-dimethylphenol

Cat. No.: B101308

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: A comprehensive Material Safety Data Sheet (MSDS) for 4-lodo-2,3-
dimethylphenol (CAS No. 17938-69-1) is not readily available in the public domain. This guide
compiles available data for the specified compound and supplements it with information from
the MSDS of a structurally similar isomer, 4-lodo-3,5-dimethylphenol (CAS No. 80826-86-4).
This supplementary information should be used as a preliminary reference only, and a
comprehensive risk assessment should be conducted prior to handling.

Chemical and Physical Properties

This section summarizes the known and predicted physical and chemical properties of 4-lodo-
2,3-dimethylphenol.
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Property Value Source

Molecular Formula CsHolO ChemsScene, PubChem[1][2]
Molecular Weight 248.06 g/mol ChemScene, PubChem[1][2]
CAS Number 17938-69-1 ChemScene, PubChem[1][2]
Appearance White to off-white solid LookChem[3]

Boiling Point 291.7428.0 °C (Predicted) LookChem([3]

Density 1.740+0.06 g/cm3 (Predicted) LookChem][3]

logP (octanol/water) 2.9 (Computed) PubChem[2]

Hazard Identification and Safety Information

Detailed hazard information for 4-lodo-2,3-dimethylphenol is limited. The following data is
primarily derived from the safety data sheet for the related isomer, 4-lodo-3,5-dimethylphenaol,
and should be considered indicative rather than definitive.
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. Precautionary Statements
Classification (for 4-lodo- .
Hazard Category . (General for Phenolic
3,5-dimethylphenol)
Compounds)

P264: Wash skin thoroughly

) after handling.[5] P280: Wear
) ) o Category 2 (Causes skin _ _
Skin Corrosion/Irritation R protective gloves/protective
irritation)[4] ) )
clothing/eye protection/face

protection.[5]

P305+P351+P338: IF IN
EYES: Rinse cautiously with
) o Category 2 (Causes serious water for several minutes.
Serious Eye Damage/Irritation o _
eye irritation)[4] Remove contact lenses, if
present and easy to do.

Continue rinsing.[4]

P261: Avoid breathing
Specific Target Organ Toxicity Category 3 (May cause dust/fume/gas/mist/vapors/spr
(Single Exposure) respiratory irritation)[4] ay. P271: Use only outdoors or

in a well-ventilated area.

P301+P310+P330: IF

SWALLOWED: Immediately
Acute Toxicity (Oral/Dermal) Not Classified (for isomer) call a POISON

CENTER/doctor. Rinse mouth.

[5]

Note: Phenolic compounds, in general, can be toxic if swallowed or in contact with skin and can
cause severe skin burns and eye damage.[5]

Handling, Storage, and First Aid

The following protocols are based on general best practices for handling hazardous chemicals
and information for related compounds.

Handling and Storage
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» Handling: Use in a well-ventilated area or under a chemical fume hood.[4] Avoid breathing
dust.[5] Avoid contact with skin, eyes, and clothing.[4] Wash hands thoroughly after handling.

[5]

o Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[4] Store
locked up.[4]

First Aid Measures
« |If Swallowed: Immediately call a POISON CENTER or doctor. Rinse mouth. Do NOT induce

vomiting.[5]

« If on Skin: Take off immediately all contaminated clothing. Rinse skin with water/shower.[5] If
skin irritation occurs, get medical advice/attention.[4]

« If Inhaled: Remove person to fresh air and keep comfortable for breathing. Call a POISON
CENTER or doctor if you feel unwell.[4]

 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[4]

Experimental Protocols

Detailed experimental protocols for the synthesis or use of 4-lodo-2,3-dimethylphenol are not
available in the provided search results. It is noted to be used as a reagent in organic synthesis
for pharmaceuticals and agrochemicals.[3] Researchers should consult specialized chemical
synthesis literature and conduct a thorough risk assessment before developing any
experimental procedures.

Visualized Workflows

General Handling and Personal Protective Equipment
(PPE) Workflow

This diagram outlines the logical flow for safe handling and the selection of appropriate
personal protective equipment.
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Start: Prepare to Handle
4-lodo-2,3-dimethylphenol

'

Assess Risks:
- Toxicity (Inhalation, Dermal, Ingestion)
- Irritation (Skin, Eyes, Respiratory)

Work in a certified
chemical fume hood?

STOP.
Re-evaluate procedure.
Do not proceed.

Proceed with work
in fume hood.

Select Appropriate PPE

Required PPE:
- Nitrile gloves
- Safety goggles/face shield
- Lab coat

Handle Chemical:
- Avoid creating dust
- Use appropriate tools

End: Decontaminate &
Store Properly
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Accidental Exposure Occurs

Type of Exposure?

Skin Contact Eye Contact Inhalation Ingestion

Remove contaminated clothing. Rinse cautiously with water for 15 min. Move to fresh air. Rinse mouth.
Rinse skin with water for 15 min. Remove contact lenses if possible. Keep at rest. Do NOT induce vomiting.

Seek Immediate Medical Attention

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b101308#4-iodo-2-3-dimethylphenol-material-safety-
data-sheet-msds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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